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Ethyl 2-(adamantane-1-carbonyl)-3-amino-4-(4-methoxycarbonylphenyl)-6-methyl-4,7-dihydrothieno[2,3-b]pyridine-5-carboxylate Ethyl 2-(adamantane-1-carbonyl)-3-amino-4-(4-methoxycarbonylphenyl)-6-methyl-4,7-dihydrothieno[2,3-b]pyridine-5-carboxylate
Brand Name: Vulcanchem
CAS No.: 445266-71-7
VCID: VC0459533
InChI: InChI=1S/C30H34N2O5S/c1-4-37-29(35)21-15(2)32-27-23(22(21)19-5-7-20(8-6-19)28(34)36-3)24(31)25(38-27)26(33)30-12-16-9-17(13-30)11-18(10-16)14-30/h5-8,16-18,22,32H,4,9-14,31H2,1-3H3
SMILES: CCOC(=O)C1=C(NC2=C(C1C3=CC=C(C=C3)C(=O)OC)C(=C(S2)C(=O)C45CC6CC(C4)CC(C6)C5)N)C
Molecular Formula: C30H34N2O5S
Molecular Weight: 534.7g/mol

Ethyl 2-(adamantane-1-carbonyl)-3-amino-4-(4-methoxycarbonylphenyl)-6-methyl-4,7-dihydrothieno[2,3-b]pyridine-5-carboxylate

CAS No.: 445266-71-7

Main Products

VCID: VC0459533

Molecular Formula: C30H34N2O5S

Molecular Weight: 534.7g/mol

Ethyl 2-(adamantane-1-carbonyl)-3-amino-4-(4-methoxycarbonylphenyl)-6-methyl-4,7-dihydrothieno[2,3-b]pyridine-5-carboxylate - 445266-71-7

CAS No. 445266-71-7
Product Name Ethyl 2-(adamantane-1-carbonyl)-3-amino-4-(4-methoxycarbonylphenyl)-6-methyl-4,7-dihydrothieno[2,3-b]pyridine-5-carboxylate
Molecular Formula C30H34N2O5S
Molecular Weight 534.7g/mol
IUPAC Name ethyl 2-(adamantane-1-carbonyl)-3-amino-4-(4-methoxycarbonylphenyl)-6-methyl-4,7-dihydrothieno[2,3-b]pyridine-5-carboxylate
Standard InChI InChI=1S/C30H34N2O5S/c1-4-37-29(35)21-15(2)32-27-23(22(21)19-5-7-20(8-6-19)28(34)36-3)24(31)25(38-27)26(33)30-12-16-9-17(13-30)11-18(10-16)14-30/h5-8,16-18,22,32H,4,9-14,31H2,1-3H3
Standard InChIKey VLDJKVIJWKQVND-UHFFFAOYSA-N
SMILES CCOC(=O)C1=C(NC2=C(C1C3=CC=C(C=C3)C(=O)OC)C(=C(S2)C(=O)C45CC6CC(C4)CC(C6)C5)N)C
Canonical SMILES CCOC(=O)C1=C(NC2=C(C1C3=CC=C(C=C3)C(=O)OC)C(=C(S2)C(=O)C45CC6CC(C4)CC(C6)C5)N)C
PubChem Compound 4262754
Last Modified Nov 11 2021
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